Cas no 139535-32-3 (5H-1,3,4-Thiadiazolo[3,2-a]pyrimidin-5-one, 7-methyl-2-(phenylthio)-)

• Product Name: 5H-1,3,4-Thiadiazolo[3,2-a]pyrimidin-5-one, 7-methyl-2-(phenylthio)-
• CAS No: 139535-32-3
• MF: C₁₂H₉N₃OS₂
• MW: 275.349359273911
• CID: 1273881
• Update Time: 2024-08-04

5H-1,3,4-Thiadiazolo[3,2-a]pyrimidin-5-one, 7-methyl-2-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• 5H-1,3,4-Thiadiazolo[3,2-a]pyrimidin-5-one, 7-methyl-2-(phenylthio)-

• Inchi： 1S/C12H9N3OS2/c1-8-7-10(16)15-11(13-8)18-12(14-15)17-9-5-3-2-4-6-9/h2-7H,1H3
• InChI Key： UMRJMYVUCBAKMA-UHFFFAOYSA-N
• SMILES： C12SC(SC3=CC=CC=C3)=NN1C(=O)C=C(C)N=2

Computed Properties

• Exact Mass: 275.01887

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 422.0±28.0 °C(Predicted)
• PSA: 45.03
• pka: -3.95±0.60(Predicted)